4-{4-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)carbonyl]-1-piperazinyl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: (4-methyl-2-phenyl-1,3-thiazol-5-yl)-[4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H23N7OS/c1-16-8-9-30(27-16)20-14-19(24-15-25-20)28-10-12-29(13-11-28)23(31)21-17(2)26-22(32-21)18-6-4-3-5-7-18/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: NOMZDKIJKFVFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=C(N=C(S4)C5=CC=CC=C5)C
• Molecular Formula: C23H23N7OS
• Molecular Weight: 445.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiazole ring, a pyrimidine ring, and a piperazine ring. The thiazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The pyrimidine ring is a six-membered ring with two nitrogen atoms. The piperazine ring is a six-membered ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its multiple rings and functional groups. The presence of nitrogen in the thiazole, pyrimidine, and piperazine rings contributes to the compound’s reactivity. The exact structure would need to be determined using techniques such as NMR spectroscopy.